Cas no 1894094-75-7 (1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1894094-75-7
• MF: C₁₂H₁₀ClF₃O₂
• MW: 278.654813289642
• CID: 6124911
• PubChem ID: 117114327
• Update Time: 2025-06-13

1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 1-[4-chloro-2-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• 1894094-75-7
• EN300-1943114

• Inchi： 1S/C12H10ClF3O2/c13-7-2-3-8(9(6-7)12(14,15)16)11(10(17)18)4-1-5-11/h2-3,6H,1,4-5H2,(H,17,18)
• InChI Key： PGJRQEMVRKEALU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 278.0321417g/mol
• Monoisotopic Mass: 278.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Research Brief on 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1894094-75-7): Recent Advances and Applications

The compound 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1894094-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, including a chloro-substituted phenyl ring and a trifluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid, with improved yields and purity. Researchers have optimized reaction conditions, leveraging catalytic systems and green chemistry principles to minimize environmental impact. The compound's structural complexity and stereochemical considerations have been addressed through innovative synthetic routes, ensuring reproducibility and scalability for industrial applications.

Pharmacological evaluations of 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid have revealed its potential as an anti-inflammatory and anticancer agent. In vitro studies demonstrate its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are critical in inflammation and cancer progression. Additionally, its trifluoromethyl group enhances metabolic stability and bioavailability, making it a promising lead compound for further optimization.

Mechanistic studies have elucidated the compound's interaction with biological targets, including enzymes and receptors. X-ray crystallography and molecular docking simulations have provided insights into its binding modes, facilitating structure-activity relationship (SAR) analyses. These findings are instrumental in designing derivatives with enhanced potency and selectivity, paving the way for novel therapeutic interventions.

In conclusion, 1-4-chloro-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1894094-75-7) represents a significant advancement in chemical biology, with broad applications in drug discovery. Ongoing research aims to explore its full therapeutic potential, addressing unmet medical needs in inflammation, oncology, and beyond. The integration of synthetic innovation and biological evaluation underscores its value as a multifaceted tool in modern pharmaceutical research.